Cas no 2229328-81-6 (Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate)

Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its functionalized azetidine core and reactive bromoalkene moiety. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and purification, while the 3-bromopropenyl substituent offers a reactive site for further derivatization, such as cross-coupling or nucleophilic substitution reactions. This compound is useful in pharmaceutical and agrochemical research, enabling the construction of complex nitrogen-containing heterocycles. Its well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for synthetic applications requiring precise functional group manipulation.
Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate structure
2229328-81-6 structure
Product Name:Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
CAS No:2229328-81-6
MF:C11H18BrNO2
MW:276.170122623444
CID:6618704
PubChem ID:165621465
Update Time:2025-08-05

Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1894364
    • 2229328-81-6
    • tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
    • Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
    • Inchi: 1S/C11H18BrNO2/c1-8(5-12)9-6-13(7-9)10(14)15-11(2,3)4/h9H,1,5-7H2,2-4H3
    • InChI Key: XWSNIQMXGNTFLN-UHFFFAOYSA-N
    • SMILES: BrCC(=C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 275.05209g/mol
  • Monoisotopic Mass: 275.05209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų

Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1894364-0.05g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
0.05g
$827.0 2023-09-18
Enamine
EN300-1894364-0.1g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
0.1g
$867.0 2023-09-18
Enamine
EN300-1894364-0.25g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
0.25g
$906.0 2023-09-18
Enamine
EN300-1894364-0.5g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
0.5g
$946.0 2023-09-18
Enamine
EN300-1894364-1.0g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
1g
$986.0 2023-06-03
Enamine
EN300-1894364-2.5g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
2.5g
$1931.0 2023-09-18
Enamine
EN300-1894364-5.0g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
5g
$2858.0 2023-06-03
Enamine
EN300-1894364-10.0g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
10g
$4236.0 2023-06-03
Enamine
EN300-1894364-1g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
1g
$986.0 2023-09-18
Enamine
EN300-1894364-5g
tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate
2229328-81-6
5g
$2858.0 2023-09-18

Additional information on Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate

Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate (CAS No. 2229328-81-6): A Comprehensive Overview in Modern Chemical Biology

Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate, identified by its CAS number 2229328-81-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the azetidine class, characterized by a five-membered heterocyclic structure containing nitrogen. The presence of a tert-butyl group and a brominated propenyl side chain introduces unique reactivity and functional potential, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate incorporates several key functional groups that contribute to its versatility. The tert-butyl ester moiety enhances lipophilicity and stability, while the brominated propenyl group serves as a versatile handle for further chemical modifications. This combination makes the compound an attractive intermediate in synthetic chemistry, particularly for the construction of complex molecular architectures.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in drug discovery. Azetidines, being structurally related to cyclohexanes, offer a favorable balance of flexibility and rigidity, which is often crucial for optimal binding to biological targets. The bromine substituent in Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate further enhances its utility by allowing for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl and heteroaryl systems, which are prevalent in many pharmacologically active compounds.

One of the most compelling aspects of Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate is its potential as a building block for the synthesis of bioactive molecules. For instance, researchers have explored its use in generating inhibitors targeting enzyme families involved in inflammatory pathways. The azetidine core can be modified to mimic natural product scaffolds or to create novel binding motifs that interact with specific protein receptors. The tert-butyl ester group provides a convenient site for derivatization, allowing chemists to fine-tune properties such as solubility and metabolic stability.

The pharmaceutical industry has increasingly leveraged azetidine derivatives for their ability to modulate biological processes. For example, studies have demonstrated the efficacy of azetidine-based compounds in inhibiting proteases implicated in cancer progression. The bromopropenyl side chain in Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate can be strategically incorporated into these molecules to enhance binding affinity or to introduce specific pharmacophoric features. Such modifications are critical for optimizing drug-like properties and improving therapeutic outcomes.

Advances in synthetic methodologies have further expanded the utility of Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate. Modern techniques, such as flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production of azetidine derivatives. These methods not only improve yield but also reduce reaction times, making it feasible to conduct complex multi-step syntheses on a larger scale. Such improvements are essential for both academic research and industrial applications where cost-effectiveness and reproducibility are paramount.

The integration of computational chemistry has also played a pivotal role in understanding the reactivity and properties of Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate. Molecular modeling studies can predict how this compound interacts with biological targets, providing insights into potential drug candidates before experimental validation. This approach accelerates the drug discovery process by identifying promising leads early in the development pipeline.

In conclusion, Tert-butyl 3-(3-bromoprop-1-en-2-yl)azetidine-1-carboxylate (CAS No. 2229328-81-6) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing novel bioactive molecules with potential therapeutic applications. As synthetic chemistry continues to evolve, compounds like this will undoubtedly play a crucial role in developing next-generation drugs that address unmet medical needs.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.